10.1039/C3PY00159H | Organic acids can crosslink poly(ionic liquid)s into mesoporous polyelectrolyte complexes†

Organic acids can crosslink poly(ionic liquid)s into mesoporous polyelectrolyte complexes†

Polymer Chemistry Pub Date: 2013-02-18 DOI: 10.1039/C3PY00159H

Abstract

A template-free method was introduced to prepare mesoporous poly(ionic liquid) complexes by employing a variety of multivalent carboxylic acids to electrostatically crosslink imidazolium-based poly(ionic liquid)s in diethyl ether. The as-synthesized porous networks exhibit good structural stability and large specific surface area up to 290 m² g⁻¹. Their performance in dye removal from ethanol was demonstrated to be superior to activated carbon and mesoporous silica.

Organic acids can crosslink poly(ionic liquid)s into mesoporous polyelectrolyte complexes†

Share View Original Text

Recommended Literature

[1] Colloidal Cu/ZnO catalysts for the hydrogenation of carbon dioxide to methanol: investigating catalyst preparation and ligand effects† Sebastian D. Pike,Andrés García-Trenco,Edward R. White,Alice H. M. Leung,Jonathan Weiner,Milo S. P. Shaffer,Charlotte K. WilliamsCatal. Sci. Technol., 2017,7, 3842-3850 10.1039/C7CY01191A
[2] Sensing and photocatalytic properties of a new 3D Co(ii) coordination polymer based on 1,1′-di(p-carboxybenzyl)-2,2′-biimidazole† New J. Chem., 2022,46, 18848-18853 10.1039/D2NJ03281C
[3] Chemistry through cocrystals: pressure-induced polymerization of C2H2·C6H6 to an extended crystalline hydrocarbon† Matthew D. Ward,Haw-Tyng Huang,Li Zhu,Arani Biswas,Dmitry Popov,Timothy A. StrobelPhys. Chem. Chem. Phys., 2018,20, 7282-7294 10.1039/C7CP07852H
[4] Formation and growth of sub-3 nm particles in megacities: impact of background aerosols Chenjuan Deng,Runlong Cai,Jun Zheng,Jingkun JiangFaraday Discuss., 2021,226, 348-363 10.1039/D0FD00083C
[5] Environmental impacts of electricity generation at global, regional and national scales in 1980–2011: what can we learn for future energy planning?† Alexis Laurent,Nieves EspinosaEnergy Environ. Sci., 2015,8, 689-701 10.1039/C4EE03832K
[6] Minerals Annu. Rep. Anal. At. Spectrosc., 1974,4, 90-104 10.1039/AA9740400090
[7] Dual functional sp2 carbon-conjugated covalent organic frameworks for fluorescence sensing and effective removal and recovery of Pd2+ ions† Jie-Yu Yue,Xiu-Li Ding,Yu-Tong Wang,Yang-Xin Wen,Peng Yang,Yu Ma,Bo TangJ. Mater. Chem. A, 2021,9, 26861-26866 10.1039/D1TA06867A
[8] A flexible metallic actuator using reduced graphene oxide as a multifunctional component† Junxing Meng,Jiuke Mu,Chengyi Hou,Qinghong Zhang,Yaogang Li,Hongzhi WangNanoscale, 2017,9, 12963-12968 10.1039/C7NR03028B
[9] Binuclear Cu(ii) coordination complex involving Cis-tetrathiafulvalene-bis-amido-2-pyridine-N-oxide as bi-anionic ligand: a robust molecular precursor toward magnetic conducting materials† Fabrice Pointillart,Thomas Cauchy,Yann Le Gal,Stéphane Golhen,Olivier Cador,Lahcène OuahabChem. Commun., 2010,46, 4947-4949 10.1039/C0CC00672F
[10] Main-chain organometallic polymers comprising redox-active iron(ii) centers connected by ditopic N-heterocyclic carbenes† Laszlo Mercs,Antonia Neels,Helen Stoeckli-EvansDalton Trans., 2009, 7168-7178 10.1039/B907018D

Journal Name：Polymer Chemistry

Research Products

1-(2,5-Dichloro-4-nitrophenyl)-1H-pyrrole

CAS no.: 175135-54-3
Benzoic acid,3,5-bis(1,1-dimethylethyl)-4-[[(methylamino)carbonyl]oxy]-

CAS no.: 161776-79-0
2,6-Dichloro-4-(trifluoromethyl)benzonitrile

CAS no.: 157021-61-9
FMOC-D-Allo-THR(TBU)-OH

CAS no.: 170643-02-4
Oligomycin A

CAS no.: 14104-19-9
2,2':6',2''-Terpyridine,6-bromo-

CAS no.: 100366-68-5
Phosphine,1,1'-[(1S)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[1,1-diphenyl-

CAS no.: 139139-93-8
L-Proline,L-lysylglycyl-L-phenylalanyl-L-seryl-L-tyrosyl-L-phenylalanylglycyl-L-a-glutamyl-L-a-aspartyl-L-leucyl-L-methionyl-

CAS no.: 157877-99-1
2-Imidazolidinimine, 1-[(6-chloro-3-pyridinyl)methyl]-3-methyl-N-nitro-

CAS no.: 117906-15-7
Dimanganese(2+) diphosphate

CAS no.: 13446-44-1